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Introduction

3-Ethylheptanal, a branched-chain aliphatic aldehyde with the molecular formula C9H180, is
a volatile organic compound with potential applications in the flavor and fragrance industry.[1]
[2] Its chemical structure, characterized by an ethyl group at the third position of a heptanal
chain, suggests a complex and nuanced olfactory profile. While specific research on 3-
Ethylheptanal is limited, its properties can be inferred from the broader class of C9 aldehydes
and other branched aldehydes, which are known for their powerful and diverse aromas.[3][4][5]
[6] This document provides detailed application notes and protocols for the research and
development of 3-Ethylheptanal in flavor and fragrance chemistry.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3-Ethylheptanal is

fundamental for its application.
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Property Value Source
Molecular Formula C9H180 PubChem[1]
Molecular Weight 142.24 g/mol PubChem[1]
CAS Number 2570-97-0 CymitQuimica[7]
Appearance Colorless liquid (inferred) General aldehyde properties
LogP 3.2 PubChem[1]
N ) 194°C (estimated for C9
Boiling Point ScenTree[8]
aldehydes)
0.39978 mmHg @ 20°C (for
Vapor Pressure ScenTree[8]
Nonanal)

Olfactory Profile and Sensory Evaluation

The scent profile of 3-Ethylheptanal is not well-documented in publicly available literature.
However, based on the characteristics of other C9 aldehydes and branched aldehydes, a
hypothetical profile can be constructed. Nonanal (a straight-chain C9 aldehyde) is described as
having fatty, citrus (orange), and green notes with waxy, rose-like nuances.[3] Branched
aldehydes often introduce unique facets to the scent profile.

Comparative Sensory Profile of C9 Aldehydes

To provide context, the following table summarizes the known sensory properties of related C9
aldehydes.
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Odor
Odor Detection
Compound Structure oo . Source
Description Threshold (in
air)
) ) Fatty, citrus
Straight-chain C9
Nonanal (orange), green, 1.188 ng/L ScenTree[8]
Aldehyde .
waxy, rose-like
) ] Powerful, PubMed
Straight-chain C8
Octanal scratchy, orange-  0.17 ppb Central[9],
Aldehyde ) )
like fat Scentspiracy[5]
] ] Strong, waxy,
Straight-chain delaceyplace.co
Decanal orange peel, -

C10 Aldehyde
floral

m[4]

Protocol for Sensory Evaluation of 3-Ethylheptanal

This protocol outlines a standard method for determining the olfactory characteristics of a

fragrance ingredient like 3-Ethylheptanal.

Obijective: To determine the odor profile and detection threshold of 3-Ethylheptanal.

Materials:

o 3-Ethylheptanal (95% purity or higher)

e Odorless solvent (e.g., diethyl phthalate or ethanol)

e Glass smelling strips

o Olfactometer (optional, for threshold determination)

o Panel of trained sensory analysts (minimum of 8)

e Odor-free evaluation room

Procedure:
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» Preparation of Dilutions: Prepare a series of dilutions of 3-Ethylheptanal in the chosen
solvent (e.g., 10%, 1%, 0.1%, 0.01% in diethyl phthalate).

e Odor Profile Evaluation:
o Dip smelling strips into each dilution.
o Allow the solvent to evaporate for a few seconds.
o Present the strips to the sensory panel in a randomized order.

o Panelists should describe the odor characteristics at different time intervals (top note,
middle note, base note).

o Descriptors should be recorded and compiled to create a comprehensive odor profile.
e Odor Detection Threshold Determination (using ascending concentration series):
o Prepare a more extensive dilution series, starting below the anticipated threshold.

o Use a three-alternative forced-choice (3-AFC) method, where two blanks (solvent only)
and one sample are presented.

o The threshold is the concentration at which a statistically significant portion of the panel
can correctly identify the sample.

Application in Fragrance Formulations

Aldehydes are known to add a "sparkle" and lift to fragrance compositions.[4] Due to its
branched structure, 3-Ethylheptanal could provide a unique character to floral, citrus, and
green fragrance accords.

Protocol for Incorporation into a Simple Eau de Toilette
Base

Objective: To evaluate the effect of 3-Ethylheptanal in a basic fragrance structure.

Materials:
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o 3-Ethylheptanal (1% dilution in ethanol)

o Simple fragrance base (e.g., a blend of synthetic floral and citrus notes like Linalool,
Limonene, and Hedione in ethanol)

e Perfumer's ethanol (95%)

e Glass beakers and pipettes

e Brown glass bottles for storage

Procedure:

Preparation of the Accord: Create a simple floral-citrus accord by blending Linalool (4 parts),
Limonene (2 parts), and Hedione (4 parts).

Incorporation of 3-Ethylheptanal:

o Prepare several variations of the fragrance base with different concentrations of the 1% 3-
Ethylheptanal dilution (e.g., 0.1%, 0.5%, 1.0% of the final composition).

o A control sample without 3-Ethylheptanal should also be prepared.

Maturation: Allow the blends to mature in a cool, dark place for at least 48 hours.

Evaluation:
o Evaluate the different blends on smelling strips and on skin.

o Note the impact of 3-Ethylheptanal on the top notes, heart, and dry-down of the
fragrance.

o Assess aspects like lift, diffusion, and the introduction of novel facets.

Diagrams
Olfactory Signal Transduction Pathway
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Caption: A generalized olfactory signal transduction cascade.

Experimental Workflow for Fragrance Evaluation
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Caption: A typical workflow for evaluating a new fragrance ingredient.

Stability and Safety

The stability of aldehydes in fragrance formulations can be a concern, as they can be prone to
oxidation.[5] It is recommended to store 3-Ethylheptanal under an inert atmosphere and in a

cool, dark place. The use of antioxidants in fragrance compositions containing aldehydes may
also be beneficial.

For safety, standard laboratory practices should be followed, including the use of personal
protective equipment. The safety data sheet (SDS) for 3-Ethylheptanal should be consulted
for detailed handling and disposal information.

Conclusion
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While specific data on 3-Ethylheptanal is not extensively available, its potential as a valuable
ingredient in flavor and fragrance applications is evident from the study of related C9 and
branched aldehydes. The protocols and information provided here offer a framework for
researchers and developers to explore the unique olfactory characteristics of this compound
and to assess its performance in various formulations. Further research, particularly in sensory
analysis and application testing, is warranted to fully elucidate the profile and potential of 3-
Ethylheptanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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